Cas no 13159-39-2 (3-Butoxypropanal)
3-Butoxypropanal structure
Product Name:3-Butoxypropanal
CAS No:13159-39-2
MF:C7H14O2
MW:130.184862613678
CID:2770284
PubChem ID:20428834
Update Time:2025-04-21
3-Butoxypropanal Chemical and Physical Properties
Names and Identifiers
-
- DTXCID40557705
- Propanal, 3-butoxy-
- AKOS012338476
- DTXSID80606948
- SCHEMBL883374
- 13159-39-2
- 3-BUTOXYPROPANAL
- 3-Butoxypropanal
-
- Inchi： 1S/C7H14O2/c1-2-3-6-9-7-4-5-8/h5H,2-4,6-7H2,1H3
- InChI Key： UVWYDUVLXHQPSQ-UHFFFAOYSA-N
- SMILES： O(CCC=O)CCCC
Computed Properties
- Exact Mass: 130.099379685Da
- Monoisotopic Mass: 130.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 61.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
3-Butoxypropanal Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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